Cas no 1105227-07-3 (N-(2-phenoxyethyl)-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-(2-phenoxyethyl)-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 1105227-07-3
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 5912033
• PubChem ID: 27758175
• Update Time: 2025-10-20

N-(2-phenoxyethyl)-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenoxyethyl)-4-(piperidine-1-sulfonyl)benzamide
• N-(2-phenoxyethyl)-4-(piperidin-1-ylsulfonyl)benzamide
• N-(2-phenoxyethyl)-4-piperidin-1-ylsulfonylbenzamide
• 1105227-07-3
• AKOS024511949
• F5526-0091

• Inchi： 1S/C20H24N2O4S/c23-20(21-13-16-26-18-7-3-1-4-8-18)17-9-11-19(12-10-17)27(24,25)22-14-5-2-6-15-22/h1,3-4,7-12H,2,5-6,13-16H2,(H,21,23)
• InChI Key： BZAGLEMBBGTXHE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NCCOC2C=CC=CC=2)=O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 388.14567842g/mol
• Monoisotopic Mass: 388.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.1Ų

Additional information on N-(2-phenoxyethyl)-4-(piperidine-1-sulfonyl)benzamide

Professional Introduction to N-(2-phenoxyethyl)-4-(piperidine-1-sulfonyl)benzamide (CAS No. 1105227-07-3)

N-(2-phenoxyethyl)-4-(piperidine-1-sulfonyl)benzamide (CAS No. 1105227-07-3) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a fusion of aromatic and heterocyclic chemistry, making it a subject of intense study for its potential applications in drug development and molecular biology.

The molecular framework of N-(2-phenoxyethyl)-4-(piperidine-1-sulfonyl)benzamide consists of several key functional groups that contribute to its unique chemical properties. The 2-phenoxyethyl moiety introduces a hydrophobic aromatic ring system, while the piperidine-1-sulfonyl group adds a positively charged nitrogen atom, enhancing the compound's ability to interact with biological targets. This dual functionality makes it an attractive candidate for designing molecules with specific pharmacological activities.

In recent years, there has been a surge in research focusing on the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. N-(2-phenoxyethyl)-4-(piperidine-1-sulfonyl)benzamide has emerged as a promising candidate in this context due to its ability to engage with various receptor and enzyme systems. Its structural features suggest potential applications in the design of small-molecule inhibitors and activators.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the phenoxyethyl and piperidine-sulfonyl groups provides a versatile platform for chemical modification, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility has led to several innovative approaches in medicinal chemistry, where N-(2-phenoxyethyl)-4-(piperidine-1-sulfonyl)benzamide has been used as a starting point for generating libraries of derivatives with enhanced bioactivity.

The latest advancements in computational chemistry have further accelerated the exploration of this compound's potential. Molecular modeling studies have revealed insights into how N-(2-phenoxyethyl)-4-(piperidine-1-sulfonyl)benzamide interacts with biological targets at the atomic level. These studies have provided valuable information for designing next-generation drugs that are more selective and potent. Additionally, the use of machine learning algorithms has enabled researchers to predict new derivatives of this compound that may exhibit improved therapeutic profiles.

Experimental validation of these computational findings has been crucial in confirming the promise of N-(2-phenoxyethyl)-4-(piperidine-1-sulfonyl)benzamide as a pharmacological agent. In vitro assays have demonstrated its ability to modulate key enzymes and receptors involved in disease pathways. For instance, preliminary studies have shown that this compound can inhibit the activity of certain kinases associated with cancer cell proliferation, suggesting its potential as an anti-cancer therapeutic.

The compound's unique structural features also make it an interesting candidate for exploring new therapeutic modalities. Researchers are investigating its potential as a prodrug or a lead compound for developing combination therapies. The presence of both hydrophobic and hydrophilic regions in its structure allows it to be designed into formulations that can target specific tissues or organs, improving drug delivery and efficacy.

In conclusion, N-(2-phenoxyethyl)-4-(piperidine-1-sulfonyl)benzamide (CAS No. 1105227-07-3) represents a significant advancement in the field of medicinal chemistry. Its complex molecular architecture and versatile functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.